N-(3-(1-(ethylsulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide

• IUPAC Name: N-[3-[2-ethylsulfonyl-3-(furan-2-yl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• InChI: InChI=1S/C17H21N3O5S2/c1-3-26(21,22)19-14-8-5-7-13(11-14)15-12-16(17-9-6-10-25-17)20(18-15)27(23,24)4-2/h5-11,16,19H,3-4,12H2,1-2H3
• InChI Key: HAKOVQAKXRETSF-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC=CC(=C1)C2=NN(C(C2)C3=CC=CO3)S(=O)(=O)CC
• Molecular Formula: C17H21N3O5S2
• Molecular Weight: 411.5 g/mol

Description

This compound is a sulfonamide, which is an organic compound containing the functional group -SO2NH2. Sulfonamides are known for their use in medicine, particularly as antibiotics. The furan-2-yl group indicates the presence of a furan ring, a five-membered aromatic ring with four carbon atoms and one oxygen.

Molecular Structure Analysis

The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is adjacent to a phenyl group (a ring of 6 carbon atoms, i.e., a benzene ring), and a furan ring. The furan ring is a five-membered ring structure with four carbon atoms and one oxygen atom.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the furan, pyrazole, and sulfonamide groups. Furan rings can undergo reactions at the 2-position, such as electrophilic substitution. Pyrazoles can react with electrophiles at the 3-position.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonamide group could make the compound more polar and increase its solubility in water.

Scientific Research Applications

Synthesis and Biological Applications

• Antimicrobial Activities : The synthesis of pyrazolo[1,5-a]pyrimidine derivatives incorporating the phenylsulfonyl moiety has shown promising antimicrobial activities, with several derivatives exceeding the activity of reference drugs against bacteria and fungi. This indicates potential applications in developing new antimicrobial agents (Amani M. R. Alsaedi, T. Farghaly, M. Shaaban, 2019).

• Anticancer and Anti-inflammatory Properties : Celecoxib derivatives have been synthesized for potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These derivatives, through structural modifications, aim to enhance therapeutic efficacy while minimizing adverse effects, suggesting their utility in drug development for various diseases (Ş. Küçükgüzel, I. Coskun, et al., 2013).

• Enzyme Inhibition for Therapeutic Applications : Compounds synthesized from derivatives similar in structure to N-(3-(1-(ethylsulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide have been evaluated for their ability to inhibit specific enzymes, suggesting applications in designing enzyme inhibitors with therapeutic benefits (H. Gul, M. Tuğrak, et al., 2016).